Cas no 1239602-38-0 (8-(Glycidyloxy)-n-octyltrimethoxysilane)

• Product Name: 8-(Glycidyloxy)-n-octyltrimethoxysilane
• CAS No: 1239602-38-0
• MF: C₁₄H₃₀O₅Si
• MW: 306.470506191254
• MDL: MFCD29472534
• CID: 2952972
• PubChem ID: 354333479
• Update Time: 2025-05-23

8-(Glycidyloxy)-n-octyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• [8-(Glycidyloxy)-n-octyl]trimethoxysilane
• 8-(Oxiranylmethoxy)octyltrimethoxysilane
• C(C1CO1)OCCCCCCCC[Si](OC)(OC)OC
• G0469
• trimethoxy-[8-(oxiran-2-ylmethoxy)octyl]silane
• Oxirane, 2-[[[8-(trimethoxysilyl)octyl]oxy]methyl]-
• (8-GLYCIDOXYOCTYL)TRIMETHOXYSILANE, 95%
• Trimethoxy(8-(oxiran-2-ylmethoxy)octyl)silane
• Oxirane,2-[[[8-(trimethoxysilyl)octyl]oxy]methyl]-
• trimethoxy[8-(oxiran-2-ylmethoxy)octyl]silane
• MFCD29472534
• C14H30O5Si
• 1239602-38-0
• QYJYJTDXBIYRHH-UHFFFAOYSA-N
• D90772
• Trimethoxy[8-(2-oxiranylmethoxy)octyl]silane
• 811-821-6
• (8-(Glycidyloxy)-n-octyl)trimethoxysilane
• AS-85443
• 8-(Glycidyloxy)-n-octyltrimethoxysilane

• MDL： MFCD29472534
• Inchi： 1S/C14H30O5Si/c1-15-20(16-2,17-3)11-9-7-5-4-6-8-10-18-12-14-13-19-14/h14H,4-13H2,1-3H3
• InChI Key： QYJYJTDXBIYRHH-UHFFFAOYSA-N
• SMILES： [Si](CCCCCCCCOCC1CO1)(OC)(OC)OC

Computed Properties

• Exact Mass: 306.18625059g/mol
• Monoisotopic Mass: 306.18625059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4

8-(Glycidyloxy)-n-octyltrimethoxysilane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Other Chemical Reagents
• Material Chemicals Electrical Materials

Additional information on 8-(Glycidyloxy)-n-octyltrimethoxysilane

Professional Introduction to Compound with CAS No. 1239602-38-0 and Product Name: 8-(Glycidyloxy)-n-octyltrimethoxysilane

8-(Glycidyloxy)-n-octyltrimethoxysilane, identified by the Chemical Abstracts Service Number (CAS No.) 1239602-38-0, is a specialized organosilicon compound that has garnered significant attention in the field of advanced material science and pharmaceutical applications. This compound, characterized by its unique siloxane structure, serves as a versatile intermediate in the synthesis of various functional materials, including polymers, coatings, and drug delivery systems. The presence of both glycidyloxy and trimethoxysilyl functional groups imparts exceptional reactivity, making it a valuable tool for chemists and material scientists seeking to develop innovative solutions.

The glycidyloxy-n-octyltrimethoxysilane molecule is particularly noteworthy for its ability to undergo nucleophilic substitution reactions, which are pivotal in the formation of stable and durable chemical bonds. This property is especially relevant in the development of hybrid organic-inorganic materials, where the integration of organic and inorganic components is essential for achieving desired mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated the utility of this compound in creating cross-linked networks with enhanced stability and flexibility, which are critical for applications ranging from biomedical devices to high-performance industrial coatings.

In the realm of pharmaceutical research, 8-(Glycidyloxy)-n-octyltrimethoxysilane has been explored as a potential precursor for drug delivery systems. Its bifunctional nature allows for the facile attachment of pharmacologically active molecules while maintaining structural integrity under physiological conditions. Studies have indicated that this compound can be employed to develop micelles or nanoparticles that exhibit controlled release profiles, thereby improving the bioavailability and therapeutic efficacy of drugs. The octyl group, in particular, contributes to hydrophobic interactions, which can be leveraged to enhance the solubility and targeting capabilities of hydrophobic therapeutic agents.

The silane coupling agent properties of 1239602-38-0 make it an indispensable component in surface modification techniques. By reacting with inorganic substrates such as glass, silica, or metal oxides, this compound forms strong covalent bonds that improve adhesion between organic and inorganic materials. This capability is particularly valuable in the production of composite materials used in electronics, where reliable bonding between different layers is crucial for device performance. Furthermore, its role in enhancing the durability of coatings against environmental degradation has been a subject of extensive research, with promising results suggesting its potential use in protective coatings for infrastructure and automotive applications.

Recent innovations in nanotechnology have also highlighted the significance of 8-(Glycidyloxy)-n-octyltrimethoxysilane in the fabrication of nanostructured materials. Researchers have utilized this compound to create well-defined porous structures and surfaces with tailored properties for applications such as catalysis and sensor technology. The glycidyloxy group provides a reactive site for further functionalization, enabling the precise tuning of surface characteristics to meet specific requirements. For instance, modifications involving this group have been used to develop highly selective adsorbents for carbon capture technologies, underscoring its versatility across multiple scientific disciplines.

The synthesis and application of CAS No. 1239602-38-0 have been further advanced by computational chemistry techniques. Molecular modeling studies have provided insights into its reactivity mechanisms and interaction patterns with other molecules, facilitating the design of more effective synthetic routes. These computational approaches have also been instrumental in predicting the performance of materials derived from this compound under various conditions, thereby reducing experimental trial-and-error processes. Such advancements align with broader trends in green chemistry, where sustainable methodologies are prioritized to minimize environmental impact while maintaining high efficiency.

Industrial applications continue to expand as researchers uncover new uses for 8-(Glycidyloxy)-n-octyltrimethoxysilane. In addition to its role in coatings and adhesives, this compound has found utility in water treatment technologies due to its ability to form stable complexes with metal ions. These complexes can be employed as coagulants or flocculants, improving water purification processes. Moreover, its incorporation into biodegradable polymers has led to eco-friendly materials that decompose under specific conditions without releasing harmful byproducts. This aligns with global efforts to develop sustainable alternatives that reduce reliance on non-renewable resources.

The future prospects for 1239602-38-0 are bright, with ongoing research focusing on expanding its applications into emerging fields such as energy storage and biomedicine. For example, scientists are exploring its potential use in fabricating lithium-ion battery electrodes due to its ability to enhance electrical conductivity while maintaining structural integrity. In biomedicine, modifications involving this compound have shown promise in developing biocompatible scaffolds for tissue engineering applications. The ability to precisely control surface properties through functionalization makes it an attractive candidate for creating materials that mimic natural biological systems.

As our understanding of material science evolves, so does the significance of compounds like 8-(Glycidyloxy)-n-octyltrimethoxysilane. Its unique chemical properties continue to drive innovation across multiple industries, from electronics to pharmaceuticals. By leveraging its reactivity and versatility,1239602-38-0 offers a pathway toward developing next-generation materials that meet the demands of an increasingly complex technological landscape while adhering to principles of sustainability and efficiency.